Cas no 2228753-94-2 (3-(azetidin-3-yl)methyl-2-methylpyridine)

• Product Name: 3-(azetidin-3-yl)methyl-2-methylpyridine
• CAS No: 2228753-94-2
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 5767597
• PubChem ID: 165866109
• Update Time: 2025-10-27

3-(azetidin-3-yl)methyl-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2228753-94-2
• 3-[(azetidin-3-yl)methyl]-2-methylpyridine
• EN300-1759786
• 3-(azetidin-3-yl)methyl-2-methylpyridine

• Inchi： 1S/C10H14N2/c1-8-10(3-2-4-12-8)5-9-6-11-7-9/h2-4,9,11H,5-7H2,1H3
• InChI Key： FSTYPUOQHWVQJP-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CC=CN=C2C)C1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-(azetidin-3-yl)methyl-2-methylpyridine

Comprehensive Guide to 3-(Azetidin-3-yl)methyl-2-methylpyridine (CAS No. 2228753-94-2): Properties, Applications, and Market Insights

3-(Azetidin-3-yl)methyl-2-methylpyridine (CAS No. 2228753-94-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural framework combining an azetidine ring with a methylpyridine moiety, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C10H14N2, and precise molecular weight (162.23 g/mol) contribute to its reactivity and functional utility in synthetic chemistry.

The growing interest in 3-(Azetidin-3-yl)methyl-2-methylpyridine is driven by its potential as a bioactive scaffold in medicinal chemistry. Researchers are actively exploring its role in developing novel kinase inhibitors and GPCR modulators, addressing critical healthcare challenges like oncology and neurological disorders. Recent studies highlight its compatibility with click chemistry protocols, enabling rapid derivatization for high-throughput screening—a key trend in modern drug discovery pipelines.

From a synthetic perspective, CAS 2228753-94-2 demonstrates remarkable stability under various reaction conditions while maintaining sufficient reactivity for selective functionalization. This balance makes it particularly valuable for constructing molecular libraries—a hot topic in AI-driven drug design where diverse chemical space exploration is paramount. The compound's logP value (predicted ~1.8) and hydrogen bond acceptor/donor count suggest favorable pharmacokinetic properties, aligning with current industry focus on Lipinski's rule of five compliant candidates.

Industrial applications of 3-(Azetidin-3-yl)methyl-2-methylpyridine extend beyond pharmaceuticals. In material science, its rigid bicyclic structure serves as a building block for organic semiconductors and liquid crystal formulations—areas experiencing explosive growth due to demand for flexible electronics and advanced display technologies. The compound's thermal stability (decomposition temperature >250°C) makes it suitable for high-performance polymer modifications, answering market needs for heat-resistant specialty materials.

Market intelligence reveals increasing procurement of CAS 2228753-94-2 by contract research organizations (CROs) and academic institutions, particularly for fragment-based drug design projects. This aligns with the pharmaceutical industry's shift toward targeted therapies and personalized medicine approaches. Current price trends indicate moderate volatility due to specialized synthesis requirements, with purity grades >98% commanding premium pricing in the fine chemicals sector.

Environmental and regulatory aspects of 3-(Azetidin-3-yl)methyl-2-methylpyridine production have gained attention following green chemistry initiatives. Modern synthetic routes emphasize atom economy and catalytic processes to minimize waste—a response to growing ESG (Environmental, Social, and Governance) concerns in the chemical industry. The compound's biodegradability profile and absence of persistent bioaccumulative characteristics position it favorably compared to traditional heterocyclic building blocks.

Analytical characterization of CAS 2228753-94-2 typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, with particular emphasis on 13C NMR for verifying the azetidine ring substitution pattern. These methodologies address quality control challenges in complex heterocyclic synthesis—a frequent search query among analytical chemists troubleshooting impurity profiles.

Future research directions for 3-(Azetidin-3-yl)methyl-2-methylpyridine derivatives may explore their potential in proteolysis targeting chimeras (PROTACs) and molecular glues—two cutting-edge therapeutic modalities dominating recent scientific literature. The compound's structural features offer multiple vectors for linker attachment, making it attractive for bifunctional molecule design. This application potential correlates with rising Google search volumes for "degrader technologies" and "targeted protein degradation."

Supply chain considerations for CAS 2228753-94-2 highlight the importance of reliable cold chain logistics due to its moderate sensitivity to thermal degradation. Leading manufacturers now provide specialized packaging solutions with oxygen scavengers and desiccants to ensure product integrity during transportation—an operational improvement frequently discussed in specialty chemicals forums.

Intellectual property landscapes surrounding 3-(Azetidin-3-yl)methyl-2-methylpyridine show increasing patent activity since 2020, particularly in composition-of-matter claims for anticancer applications. This legal dimension becomes crucial for companies navigating Freedom-to-Operate analyses—a trending topic in pharmaceutical business development circles. The compound's presence in multiple Markush structures within recent patents underscores its structural significance.

Emerging computational approaches are revolutionizing work with CAS 2228753-94-2, as evidenced by growing publications applying molecular docking and quantum mechanical calculations to predict its binding modes. These in silico methods address researchers' frequent questions about "binding affinity prediction" and "structure-activity relationship modeling," significantly reducing experimental trial-and-error in lead optimization phases.

Quality benchmarks for 3-(Azetidin-3-yl)methyl-2-methylpyridine continue to evolve, with current Good Manufacturing Practice (cGMP) standards now covering this intermediate in response to its pharmaceutical relevance. Analytical method validation parameters—especially for genotoxic impurity detection—represent a key discussion point in quality assurance communities, reflecting regulatory emphasis on ICH Q3 guidelines.

The global distribution network for CAS 2228753-94-2 demonstrates regional specialization, with North American suppliers focusing on small-scale R&D quantities while Asian manufacturers develop cost-effective bulk synthesis routes. This geographic segmentation responds to distinct market needs—immediate availability for early-stage research versus economical sourcing for preclinical development—addressing common procurement pain points expressed in chemical sourcing surveys.

In educational contexts, 3-(Azetidin-3-yl)methyl-2-methylpyridine serves as an excellent case study for teaching retrosynthetic analysis due to its convergent synthetic pathways. University chemistry departments increasingly incorporate such real-world examples into advanced organic chemistry curricula—a pedagogical shift reflected in rising academic citations of this compound's synthetic methodologies.

Technological advancements in continuous flow chemistry are being applied to CAS 2228753-94-2 production, addressing scalability challenges associated with traditional batch processes. This innovation aligns with industry 4.0 trends in chemical manufacturing and responds to frequent queries about "process intensification" in synthetic chemistry webinars and forums.

Looking ahead, the scientific community anticipates expanded applications of 3-(Azetidin-3-yl)methyl-2-methylpyridine derivatives in bioconjugation techniques and diagnostic probe development. These potential uses correlate with booming interest in theranostics—a field combining therapy and diagnostics that consistently ranks among top-searched interdisciplinary research areas in scientific databases.